Cas no 13992-16-0 (a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI))

• Product Name: a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI)
• CAS No: 13992-16-0
• MF: C₂₀H₂₄O₉S
• MW: 440.464165687561
• CID: 120075
• PubChem ID: 329767544
• Update Time: 2025-06-15

a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI)
• (2R,3R,4S,5R,6S)-2-(acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• .alpha.-D-Glucopyranoside, phenyl 1-thio-, tetraacetate
• alpha.-D-Glucopyranoside, phenyl 1-thio-, tetraacetate
• PHENYL 2,3,4,6-TETRA-O-ACETYL-A-D-THIOMANNOPYRANOSIDE
• phenyl 2,3,4,6-tetra-O-acetyl-α-D-1-thio-Mannoside
• Phenyl 2,3,4,6-tetra-O-acetyl-α-D-thiomannopyranoside
• Phenyl 1-thio-alpha-D-glucopyranoside 2,3,4,6-tetraacetate
• LS-14794
• Phenyl-1-thio-2,3,4,6-O-acetyl-.alpha.-glucopyranoside
• AKOS022097829
• SY235156
• FT-0638347
• (3,4,5-triacetyloxy-6-phenylsulfanyloxan-2-yl)methyl acetate
• NSC-129250
• MFCD01862644
• NSC129250
• CHEMBL3218368
• 13992-16-0
• SCHEMBL13775046
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio- alpha -D-mannopyranoside
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio-a-D-mannopyranoside
• DTXSID00946479
• JCKOUAWEMPKIAT-UHFFFAOYSA-N
• P2521
• Phenyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside #
• Phenyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside
• Phenyl-2,3,4,6-tetra-o-acetyl-1-thio-alpha-D-mannopyranoside
• FT-0673837
• BCP31697
• [(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate
• Phenyl 2,3,4,6-tetra-O-acetyl-
• A-D-thiomannopyranoside
• 108032-93-5
• MFCD00135159
• SY074363
• STL347775
• DB-046212
• Phenyl 2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• [3,4,5-tris(acetyloxy)-6-(phenylsulfanyl)oxan-2-yl]methyl acetate

• MDL： MFCD01862644
• Inchi： 1S/C20H24O9S/c1-11(21)25-10-16-17(26-12(2)22)18(27-13(3)23)19(28-14(4)24)20(29-16)30-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3
• InChI Key： JCKOUAWEMPKIAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 1461.99462
• Monoisotopic Mass: 440.11410351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85-87 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 92.3
• LogP: 1.86180

a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI)

Chemical Profile of a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) and its CAS No. 13992-16-0

a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI), identified by the Chemical Abstracts Service Number (CAS No.) 13992-16-0, is a structurally complex glycoside derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetraacetates, which are known for their stability and versatility in synthetic applications. The presence of a phenylthio group at the anomeric carbon enhances its reactivity, making it a valuable intermediate in the synthesis of more intricate carbohydrate-based molecules.

The chemical structure of a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) features a glucose core acetylated at all hydroxyl positions except for the anomeric hydroxyl group, which is linked to a phenylthio moiety. This configuration imparts unique properties that make it particularly useful in the development of glycosidase inhibitors and other enzyme-targeting agents. The tetraacetylation not only stabilizes the molecule but also facilitates its solubility in organic solvents, which is crucial for various synthetic and analytical procedures.

In recent years, there has been a surge in research focused on glycoside derivatives due to their potential applications in drug discovery and diagnostics. The a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) has been studied for its role as a precursor in the synthesis of neoglycoconjugates, which are compounds that combine carbohydrate moieties with other functional groups. These neoglycoconjugates have shown promise in the development of vaccines, immunomodulators, and anti-cancer agents.

One of the most compelling aspects of a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) is its utility in the synthesis of glycosidase inhibitors. Glycosidases are enzymes that catalyze the hydrolysis of glycosidic bonds and play crucial roles in various biological processes. Inhibiting these enzymes has therapeutic implications in diseases such as cancer, inflammation, and infectious diseases. The phenylthio group in this compound acts as a scaffold for designing molecules that can selectively bind to glycosidase active sites, thereby modulating enzyme activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of glycosidase inhibitors more accurately. Studies have demonstrated that a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) can be modified to enhance its inhibitory potency against specific glycosidases. For instance, computational modeling has identified key interactions between the phenylthio group and the enzyme's active site that can be optimized to improve binding affinity.

The synthesis of a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the protection of glucose units followed by selective thiophilic substitution at the anomeric carbon. The introduction of acetyl groups then stabilizes the molecule for further functionalization. These synthetic strategies are not only elegant but also provide insights into carbohydrate chemistry and its applications in drug development.

In addition to its role as an intermediate in drug synthesis, a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) has been explored in materials science and nanotechnology. Its ability to form stable complexes with metal ions makes it a candidate for use in metal-organic frameworks (MOFs) and other advanced materials. These materials have potential applications in catalysis, gas storage, and separation technologies.

The pharmaceutical industry continues to invest heavily in glycoscience research due to the increasing number of therapeutic agents being developed as glycosides or glycoconjugates. a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI) stands out as a versatile building block that can be tailored to meet specific pharmacological requirements. Its unique structural features make it an attractive candidate for further investigation into novel therapeutic modalities.

As our understanding of carbohydrate chemistry evolves, so does the potential for discovering new drugs and materials based on glycoside derivatives like a-D-Glucopyranoside, phenyl1-thio-, tetraacetate (9CI). Ongoing research aims to uncover new synthetic pathways and applications that could revolutionize how we approach disease treatment and material innovation.